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Compound of Interest

Compound Name: Ethylenediamine tetraethanol

Cat. No.: B1362537

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the safe handling of Ethylenediamine tetraethanol (CAS No. 140-07-8) in a
laboratory setting. The information is tailored for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions
Ethylenediamine tetraethanol is classified with the following hazards:

o Skin Irritation: Causes skin irritation.[1][2][3]

e Serious Eye Damage: Causes serious eye damage.[1][4]

o Respiratory Irritation: May cause respiratory irritation.[2][3]

Immediate precautionary statements include:

e Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][5] Wash skin
thoroughly after handling.[1][2][3] Use only outdoors or in a well-ventilated area.[2][3] Wear
protective gloves, protective clothing, eye protection, and face protection.[1][2][3]

» Response: If on skin, wash with plenty of soap and water.[2][3] If in eyes, rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing and get immediate medical attention.[1][2] If inhaled, remove the person to fresh air
and keep comfortable for breathing.[2][3]
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» Storage: Store in a well-ventilated place. Keep the container tightly closed.[1][2]

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[2][6][7]

Physical and Chemical Properties

The following table summarizes the key quantitative data for Ethylenediamine tetraethanol.

Property Value Source
Molecular Formula C10H24N204 [8]
Molecular Weight 236.31 g/mol [41[8]
Boiling Point 131°C at 9.5 mmHg [1]
Melting Point 72°C [1]
Density 1.1 g/mL at 20°C [1]
Flash Point >100°C [9]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling
Ethylenediamine tetraethanol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[2]
[91[10]

To prevent serious eye
damage from splashes or

aerosols.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and
protective clothing to prevent
skin exposure.[2][10] Long-
sleeved clothing is

recommended.[7]

To protect against skin
irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[71[11] If vapors or aerosols
are generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.[6][7]

To prevent respiratory tract
irritation.[2][3]

Standard Operating Procedure for Handling
Ethylenediamine Tetraethanol

This section details the step-by-step protocol for the safe handling of Ethylenediamine

tetraethanol in a laboratory environment.

4.1. Preparation and Engineering Controls

» Ventilation: Always handle Ethylenediamine tetraethanol in a well-ventilated area. A

chemical fume hood is strongly recommended.[7][11]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[7][9][11]
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» Material Preparation: Before handling, allow the container to reach room temperature. Keep
the container tightly closed when not in use.[1][2]

o PPE Donning: Put on all required personal protective equipment as specified in Section 3.

4.2. Handling and Use

Avoid Contact: Do not get the substance in your eyes, on your skin, or on your clothing.[5]
[11]

Avoid Inhalation: Do not breathe vapors or spray mist.[7][11]

Dispensing: When transferring the chemical, use tools and equipment that minimize the
generation of aerosols or splashes.

Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or
smoke in the work area.[2][12]

4.3. Accidental Spills
o Evacuate: Evacuate personnel from the immediate spill area.
o Ventilate: Ensure adequate ventilation of the area.

o Containment: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into
a suitable, closed container for disposal.[11]

o Decontamination: Clean the spill area thoroughly.
e Reporting: Report the spill to the appropriate safety personnel.
4.4. First Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2]
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Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation persists.
[2][12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.[2][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a physician or poison control center immediately.[2][5]

Storage and Disposal Plan

5.1. Storage

Store in a dry, cool, and well-ventilated place.[1][10][11]

Keep the container tightly closed.[1][10][11]

Store away from incompatible materials such as strong oxidizing agents.[10]

5.2. Disposal

Dispose of waste material in accordance with all applicable local, regional, and national
regulations.[6]

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[7]

Do not dispose of the chemical into surface water or the sanitary sewer system.[6][11]

Contaminated packaging should be treated as the product itself and disposed of accordingly.
[13]

Workflow for Handling Ethylenediamine
Tetraethanol

The following diagram illustrates the standard operating procedure for safely handling

Ethylenediamine tetraethanol.
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Workflow for Safe Handling of Ethylenediamine Tetraethanol
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Caption: Standard Operating Procedure for Ethylenediamine Tetraethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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